3-(4-Phenylpiperidine-1-carbonyl)benzonitrile

• IUPAC Name: 3-(4-phenylpiperidine-1-carbonyl)benzonitrile
• InChI: InChI=1S/C19H18N2O/c20-14-15-5-4-8-18(13-15)19(22)21-11-9-17(10-12-21)16-6-2-1-3-7-16/h1-8,13,17H,9-12H2
• InChI Key: HQGGBGGXYROHGK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)C(=O)C3=CC=CC(=C3)C#N
• Molecular Formula: C19H18N2O
• Molecular Weight: 290.4 g/mol

Description

3-(4-Phenylpiperidine-1-carbonyl)benzonitrile, also known as PPBN, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. PPBN has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile is not fully understood, but it is believed to act on various cellular pathways. 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile has been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and immune response. 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile has also been shown to inhibit the activity of the PI3K/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
3-(4-Phenylpiperidine-1-carbonyl)benzonitrile has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile has also been shown to induce apoptosis in cancer cells and inhibit the replication of viruses such as HIV-1. Additionally, 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-(4-Phenylpiperidine-1-carbonyl)benzonitrile has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile is also highly soluble in organic solvents, which makes it easy to work with in the lab. However, 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile has not been extensively tested in human clinical trials, so its safety and efficacy are not well-established.

Future Directions

There are several future directions for 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile research. One direction is to further investigate its potential applications in the treatment of neurodegenerative diseases. Another direction is to explore its potential use in the field of organic electronics. Additionally, more research is needed to fully understand the mechanism of action of 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile and its safety and efficacy in human clinical trials.

Synthesis Methods

3-(4-Phenylpiperidine-1-carbonyl)benzonitrile can be synthesized through a multi-step process starting from 4-phenylpiperidine. The first step involves the reaction of 4-phenylpiperidine with phosgene to form 4-phenylpiperidin-4-yl chloroformate. This intermediate is then reacted with benzonitrile in the presence of a base to yield 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile. The synthesis of 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile is a complex process that requires careful control of reaction conditions to obtain high yields and purity.

Scientific Research Applications

3-(4-Phenylpiperidine-1-carbonyl)benzonitrile has been widely used in scientific research for its potential applications in various fields. It has been studied for its anti-inflammatory, anti-tumor, and anti-viral properties. 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 3-(4-Phenylpiperidine-1-carbonyl)benzonitrile has been shown to have potential applications in the field of organic electronics due to its unique electronic properties.